Cas no 2228891-05-0 (tert-butyl N-3-amino-2-(2-ethynylphenyl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(2-ethynylphenyl)propylcarbamate
• CAS No: 2228891-05-0
• MF: C₁₆H₂₂N₂O₂
• MW: 274.358084201813
• CID: 5881897
• PubChem ID: 165758057
• Update Time: 2025-10-30

tert-butyl N-3-amino-2-(2-ethynylphenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(2-ethynylphenyl)propylcarbamate
• EN300-1873131
• 2228891-05-0
• tert-butyl N-[3-amino-2-(2-ethynylphenyl)propyl]carbamate

• Inchi： 1S/C16H22N2O2/c1-5-12-8-6-7-9-14(12)13(10-17)11-18-15(19)20-16(2,3)4/h1,6-9,13H,10-11,17H2,2-4H3,(H,18,19)
• InChI Key： XIKSRJCMNAYBHR-UHFFFAOYSA-N
• SMILES： O(C(NCC(CN)C1C=CC=CC=1C#C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 274.168127949g/mol
• Monoisotopic Mass: 274.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-3-amino-2-(2-ethynylphenyl)propylcarbamate

tert-butyl N-3-amino-2-(2-ethynylphenyl)propylcarbamate: A Comprehensive Overview

In the ever-evolving landscape of organic chemistry, the compound tert-butyl N-3-amino-2-(2-ethynylphenyl)propylcarbamate (CAS No. 2228891-05-0) stands out as a significant molecule with diverse applications and intriguing chemical properties. This compound, characterized by its unique structure and functional groups, has garnered attention in both academic and industrial research. Its synthesis, characterization, and potential applications have been extensively studied, making it a focal point in contemporary chemical research.

The molecular structure of tert-butyl N-3-amino-2-(2-ethynylphenyl)propylcarbamate is defined by its combination of a tert-butyl group, an amino functionality, and an ethynylphenyl moiety. The presence of these groups imparts distinctive chemical reactivity and physical properties. Recent studies have highlighted its role in the development of advanced materials, pharmaceuticals, and specialty chemicals. For instance, researchers have explored its potential as a precursor for synthesizing bioactive compounds with therapeutic applications.

One of the most notable aspects of this compound is its versatility in synthetic chemistry. The ethynyl group within its structure serves as a valuable site for further functionalization, enabling the construction of complex molecules through processes such as alkyne cycloaddition or cross-coupling reactions. These reactions are pivotal in the creation of novel materials with tailored properties. For example, recent advancements in click chemistry have utilized this compound to synthesize highly stable and biocompatible polymers.

In addition to its synthetic applications, tert-butyl N-3-amino-2-(2-ethynylphenyl)propylcarbamate has shown promise in drug discovery efforts. Its amino functionality makes it an attractive candidate for peptide synthesis and drug delivery systems. Researchers have demonstrated that derivatives of this compound can act as effective carriers for delivering therapeutic agents to specific targets within the body, enhancing drug efficacy while minimizing side effects.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of intermediates containing the necessary functional groups. Recent breakthroughs in catalytic methods have streamlined this process, reducing production costs and improving yield. For instance, the use of palladium-catalyzed coupling reactions has enabled more efficient construction of the ethynylphenyl moiety.

From an environmental standpoint, the compound's stability and biodegradability are critical considerations. Studies have shown that under certain conditions, it exhibits moderate biodegradation rates, making it suitable for applications where long-term persistence is not desired. This property aligns with current trends toward sustainable chemistry practices.

In conclusion, tert-butyl N-3-amino-2-(2-ethynylphenyl)propylcarbamate (CAS No. 2228891-05-0) represents a versatile and valuable molecule in modern chemical research. Its unique structure, coupled with recent advancements in synthetic methodologies and application-oriented studies, positions it as a key player in various industries. As research continues to uncover new potentials for this compound, its role in driving innovation across multiple sectors is expected to grow significantly.